Ardisiphenol C
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Overview
Description
Ardisiphenol C is an acetate ester obtained from the formal condensation of acetic acid with the hydroxy group at position 1 of 6-[(8Z,11Z)-heptadeca-8,11-dien-1-yl]benzene-1,2,4-triol. Isolated from the dried fruits of Ardisia colorata, it exhibits scavenging activity towards DPPH radicals and cytotoxicity against murine breast cancer cell line, FM3A. It has a role as a metabolite, an antineoplastic agent and a radical scavenger. It is an acetate ester and a member of resorcinols. It derives from a 6-[(8Z,11Z)-heptadeca-8,11-dien-1-yl]benzene-1,2,4-triol.
Scientific Research Applications
Antioxidant Properties and Cytotoxicity
Ardisiphenol C, identified in the fruits of Ardisia colorata, exhibits significant antioxidant activities. Studies by Sumino, Sekine, Ruangrungsi, and Ikegami (2001, 2002) found that Ardisiphenols A-C, including this compound, demonstrate scavenging activities towards 1,1-diphenyl-2-picrylhydrazyl (DPPH) radicals. They also observed cytotoxicities against the murine breast cancer cell line FM3A, suggesting potential therapeutic applications in cancer treatment (Sumino et al., 2001) (Sumino et al., 2002).
Antitumor Effect
Zhao et al. (2014) studied Ardisiphenol D, a related compound, which showed promising antitumor effects in human non-small-cell lung cancer A549 cells. It induced apoptosis and suppressed tumor growth in vivo. This research suggests that this compound, being a closely related compound, may also possess similar antitumor properties (Zhao et al., 2014).
Antibacterial Activity
Ye et al. (2022) identified Ardisiphenol I and J in Ardisia crenata, which exhibited moderate antibacterial activity against Enterococcus faecalis. This suggests that this compound could also have potential antibacterial applications, given its structural similarities (Ye et al., 2022).
Potential Anticancer Effects
Zhu et al. (2012) discovered that alkylphenol derivatives, including Ardisiphenol D, induced endoplasmic reticulum stress, causing G1 arrest and apoptosis in human non-small-cell lung cancer cells. This indicates a potential route through which this compound may exert anticancer effects (Zhu et al., 2012).
Properties
Molecular Formula |
C25H38O4 |
---|---|
Molecular Weight |
402.6 g/mol |
IUPAC Name |
[2-[(8Z,11Z)-heptadeca-8,11-dienyl]-4,6-dihydroxyphenyl] acetate |
InChI |
InChI=1S/C25H38O4/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-22-19-23(27)20-24(28)25(22)29-21(2)26/h7-8,10-11,19-20,27-28H,3-6,9,12-18H2,1-2H3/b8-7-,11-10- |
InChI Key |
JAMQFDQVIRENDO-NQLNTKRDSA-N |
Isomeric SMILES |
CCCCC/C=C\C/C=C\CCCCCCCC1=C(C(=CC(=C1)O)O)OC(=O)C |
Canonical SMILES |
CCCCCC=CCC=CCCCCCCCC1=C(C(=CC(=C1)O)O)OC(=O)C |
Synonyms |
ardisiphenol C |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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